Cas no 914348-94-0 (1-Boc-5-Methyl-3-formylindole)
1-Boc-5-Methyl-3-formylindole is a protected indole derivative featuring a Boc (tert-butoxycarbonyl) group at the 1-position and a formyl group at the 3-position, with an additional methyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the formyl group offers reactivity for further functionalization, such as condensation or reduction. The methyl substitution at the 5-position can influence electronic and steric properties, making it valuable for structure-activity studies. Its well-defined reactivity profile makes it a useful building block in medicinal chemistry and heterocyclic synthesis.
1-Boc-5-Methyl-3-formylindole structure
Product Name:1-Boc-5-Methyl-3-formylindole
CAS No:914348-94-0
MF:C15H17NO3
MW:259.300384283066
MDL:MFCD05864696
CID:796627
PubChem ID:40428521
Update Time:2025-10-18
1-Boc-5-Methyl-3-formylindole Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-5-Methyl-3-formylindole
- 1H-Indole-1-carboxylicacid, 3-formyl-5-methyl-, 1,1-dimethylethyl ester
- tert-Butyl 3-formyl-5-methyl-1H-indole-1-carboxylate
- 5-Methyl-3-formylindole,N-BOC protected
- 5-METHYL-3-FORMYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 5-Methylindole-3-carboxaldehyde,N-BOC protected
- OR1663
- FT-0742355
- AKOS015836923
- 1H-Indole-1-carboxylicacid,3-formyl-5-methyl-,1,1-dimethylethyl ester
- tert-butyl 3-formyl-5-methylindole-1-carboxylate
- 914348-94-0
- DS-0056
- DTXSID80654308
- TERT-BUTYL3-FORMYL-5-METHYL-1H-INDOLE-1-CARBOXYLATE
- AB22907
- SCHEMBL15902182
- FZPLYFQLNOVYNL-UHFFFAOYSA-N
- DB-001567
-
- MDL： MFCD05864696
- Inchi： 1S/C15H17NO3/c1-10-5-6-13-12(7-10)11(9-17)8-16(13)14(18)19-15(2,3)4/h5-9H,1-4H3
- InChI Key： FZPLYFQLNOVYNL-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(C=O)C2C=C(C)C=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 259.12100
- Monoisotopic Mass: 259.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.548
- PSA: 48.30000
- LogP: 3.54540
- Vapor Pressure: No data available
1-Boc-5-Methyl-3-formylindole Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Boc-5-Methyl-3-formylindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Boc-5-Methyl-3-formylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR1663-1g |
5-Methylindole-3-carboxaldehyde, N-BOC protected |
914348-94-0 | 95% | 1g |
£95.00 | 2024-05-24 | |
| Apollo Scientific | OR1663-5g |
5-Methylindole-3-carboxaldehyde, N-BOC protected |
914348-94-0 | 95% | 5g |
£210.00 | 2024-05-24 | |
| Apollo Scientific | OR1663-10g |
5-Methylindole-3-carboxaldehyde, N-BOC protected |
914348-94-0 | 95% | 10g |
£360.00 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T91500-1g |
tert-Butyl 3-formyl-5-methyl-1H-indole-1-carboxylate |
914348-94-0 | - | 1g |
¥898.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T91500-250mg |
tert-Butyl 3-formyl-5-methyl-1H-indole-1-carboxylate |
914348-94-0 | - | 250mg |
¥378.0 | 2023-09-06 | |
| TRC | B663293-50mg |
1-Boc-5-Methyl-3-formylindole |
914348-94-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B663293-100mg |
1-Boc-5-Methyl-3-formylindole |
914348-94-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B663293-500mg |
1-Boc-5-Methyl-3-formylindole |
914348-94-0 | 500mg |
$ 135.00 | 2022-06-07 | ||
| Matrix Scientific | 071707-1g |
1-Boc-5-Methyl-3-formylindole, 95+% |
914348-94-0 | 95+% | 1g |
$231.00 | 2023-09-09 | |
| Matrix Scientific | 071707-5g |
1-Boc-5-Methyl-3-formylindole, 95+% |
914348-94-0 | 95+% | 5g |
$699.00 | 2023-09-09 |
1-Boc-5-Methyl-3-formylindole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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